2.2-Dimethylbutyric acid
2.2-Dimethylbutyric acid
2,2-dimethylbutyric acid is a branched-chain fatty acid and metabolite of the lactone prodrug simvastatin, whose sodium salt is potentially useful for the treatment of thalassaemias and haemoglobinopathies. It has a role as a metabolite.
Brand Name:
Vulcanchem
CAS No.:
595-37-9
VCID:
VC0146681
InChI:
InChI=1S/C6H12O2/c1-4-6(2,3)5(7)8/h4H2,1-3H3,(H,7,8)
SMILES:
CCC(C)(C)C(=O)O
Molecular Formula:
C6H12O2
Molecular Weight:
116.16 g/mol
2.2-Dimethylbutyric acid
CAS No.: 595-37-9
Reference Standards
VCID: VC0146681
Molecular Formula: C6H12O2
Molecular Weight: 116.16 g/mol
| CAS No. | 595-37-9 |
|---|---|
| Product Name | 2.2-Dimethylbutyric acid |
| Molecular Formula | C6H12O2 |
| Molecular Weight | 116.16 g/mol |
| IUPAC Name | 2,2-dimethylbutanoic acid |
| Standard InChI | InChI=1S/C6H12O2/c1-4-6(2,3)5(7)8/h4H2,1-3H3,(H,7,8) |
| Standard InChIKey | VUAXHMVRKOTJKP-UHFFFAOYSA-N |
| SMILES | CCC(C)(C)C(=O)O |
| Canonical SMILES | CCC(C)(C)C(=O)O |
| Boiling Point | 186.0 °C |
| Melting Point | -14.0 °C |
| Description | 2,2-dimethylbutyric acid is a branched-chain fatty acid and metabolite of the lactone prodrug simvastatin, whose sodium salt is potentially useful for the treatment of thalassaemias and haemoglobinopathies. It has a role as a metabolite. |
| Synonyms | 2,2-dimethylbutanoic acid 2,2-dimethylbutyric acid 2,2-DMB HQK-1001 NSC 741804 NSC-741804 NSC741804 SDMB sodium 2,2-dimethylbutyrate ST-20 compound |
| Vapor Pressure | 0.15 mmHg |
| PubChem Compound | 11684 |
| Last Modified | Nov 11 2021 |
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